molecular formula C14H16N6O2 B5474714 N-[5-nitro-2-(1-piperidinyl)benzylidene]-4H-1,2,4-triazol-4-amine

N-[5-nitro-2-(1-piperidinyl)benzylidene]-4H-1,2,4-triazol-4-amine

Cat. No.: B5474714
M. Wt: 300.32 g/mol
InChI Key: UQVUEQYLQYLDFJ-MFOYZWKCSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“N-[5-nitro-2-(1-piperidinyl)benzylidene]-4H-1,2,4-triazol-4-amine” is a chemical compound with a molecular formula of C19H20N4O3 . It is a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .

Properties

IUPAC Name

(Z)-1-(5-nitro-2-piperidin-1-ylphenyl)-N-(1,2,4-triazol-4-yl)methanimine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16N6O2/c21-20(22)13-4-5-14(18-6-2-1-3-7-18)12(8-13)9-17-19-10-15-16-11-19/h4-5,8-11H,1-3,6-7H2/b17-9-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQVUEQYLQYLDFJ-MFOYZWKCSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])C=NN3C=NN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])/C=N\N3C=NN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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